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Compound of Interest

Compound Name: Cpp-115

Cat. No.: B10860066

This technical support center provides researchers, scientists, and drug development
professionals with detailed guidance on the challenges and best practices for measuring brain
y-aminobutyric acid (GABA) levels following the administration of Cpp-115.

Frequently Asked Questions (FAQS)

Q1: What is Cpp-115 and how does it affect brain GABA levels?

Cpp-115 is a novel, high-potency inactivator of the enzyme GABA-aminotransferase (GABA-
AT).[1][2] The primary function of GABA-AT is to catabolize, or break down, GABA, the main
inhibitory neurotransmitter in the central nervous system.[3][4][5] By inhibiting GABA-AT, Cpp-
115 prevents the degradation of GABA, leading to a significant and robust increase in brain
GABA concentrations.[1][6] This mechanism of action is similar to the established drug
vigabatrin, but Cpp-115 has demonstrated significantly greater potency in preclinical studies.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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